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Compound of Interest

Compound Name: Cholestenone-13C2

Cat. No.: B12405808 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. Cholestenone-13C2, a stable isotope-labeled version of Cholestenone, requires

careful consideration for its disposal. While the carbon-13 isotopes are non-radioactive, the

chemical properties of the parent compound, Cholestenone, dictate the disposal protocol.

Immediate Safety and Handling Precautions
Before handling Cholestenone-13C2, it is essential to consult the Safety Data Sheet (SDS) for

the unlabeled compound, as a specific SDS for the isotopically labeled version may not be

available. Personal protective equipment (PPE), including safety glasses, chemical-resistant

gloves, and a lab coat, should be worn at all times.[1] Work should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

aerosols.[1]

In the event of accidental contact, flush eyes or skin with copious amounts of water for at least

15 minutes and seek medical attention.[1] If inhaled, move to fresh air immediately.[1] In case

of ingestion, wash out the mouth with water and seek immediate medical attention.

Summary of Cholestenone Properties and Hazards
The following table summarizes the key quantitative data for Cholestenone, the parent

compound of Cholestenone-13C2. This information is critical for a proper hazard assessment

prior to disposal.
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Property Value Reference

Molecular Formula C27H44O N/A

Molecular Weight 384.64 g/mol N/A

Melting Point 79 - 82 °C

Boiling Point No data available

Flash Point No data available

Solubility No information available

GHS Hazard Statements
H413: May cause long lasting

harmful effects to aquatic life.

GHS Precautionary

Statements

P273: Avoid release to the

environment.

Step-by-Step Disposal Protocol for Cholestenone-
13C2
As Cholestenone-13C2 is a non-radioactive, isotopically labeled compound, its disposal is

governed by the hazardous properties of the chemical itself. Given that Cholestenone may

cause long-lasting harmful effects to aquatic life, it must be treated as hazardous chemical

waste and should not be disposed of down the drain or in regular trash.

1. Waste Identification and Segregation:

Treat all Cholestenone-13C2 waste, including pure compound, contaminated solutions, and

any contaminated labware (e.g., pipette tips, vials), as hazardous chemical waste.

Segregate Cholestenone-13C2 waste from other waste streams to avoid accidental mixing

with incompatible chemicals.

2. Waste Collection and Containerization:

Collect waste in a designated, leak-proof, and chemically compatible container.
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The container must be clearly labeled as "Hazardous Waste" and should include the

chemical name ("Cholestenone-13C2"), the approximate quantity, and the date of

accumulation.

Keep the waste container securely closed except when adding waste.

3. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

The storage area should be secure, well-ventilated, and away from sources of ignition or

incompatible materials.

4. Disposal Request:

Once the waste container is full or is no longer needed, arrange for its disposal through your

institution's Environmental Health and Safety (EH&S) department or a licensed hazardous

waste disposal contractor.

Follow your institution's specific procedures for requesting a chemical waste pickup.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Cholestenone-13C2.
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Cholestenone-13C2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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